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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

Abstract

Calcium picrate, the calcium salt of picric acid, is an energetic material of interest to
researchers in materials science and chemistry. Its synthesis and characterization are crucial
for understanding its properties and ensuring its safe handling. This technical guide provides an
in-depth overview of the common synthesis methodologies, purification techniques, and
analytical characterization of calcium picrate. It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of this compound.
This document outlines detailed experimental protocols, presents quantitative data in
structured tables, and utilizes diagrams to illustrate key processes and structural features.

Introduction

Picric acid (2,4,6-trinitrophenol) is a well-known chemical compound that, despite its bitter
taste, has been used historically as a military explosive, an antiseptic, and a dye.[1] It readily
reacts with metals, bases, and even concrete to form picrate salts, many of which are more
sensitive to shock, heat, and friction than picric acid itself.[1][2] Calcium picrate
[Ca(CsH2N307)2], is one such salt. A key characteristic of alkaline-earth metal picrates,
including calcium picrate, is the presence of crystalline water, which is lost in a stepwise
manner as the temperature increases.[3] Understanding the synthesis and properties of
calcium picrate is essential for its potential applications and for mitigating the significant safety
hazards it poses.[1]
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Chemical Identity

The fundamental properties of anhydrous calcium picrate are summarized in the table below.

Property Value

IUPAC Name calcium bis(2,4,6-trinitrophenolate)[4]
Molecular Formula C12H4CaNe014[4]

Molecular Weight 496.27 g/mol [4]

CAS Number 16824-78-5[4][5][6]

InChl Key IMPNEEMVYLGDTR-UHFFFAOY SA-L[5][7]

Synthesis and Purification

The most prevalent methods for synthesizing calcium picrate involve the neutralization of
picric acid with a suitable calcium base or through a double displacement reaction.[5] The two
primary calcium bases used are calcium carbonate (CaCOs) and calcium hydroxide (Ca(OH)z2).

Synthesis via Neutralization Reaction

A. Reaction with Calcium Carbonate: This method involves the slow addition of calcium
carbonate to an aqueous solution of picric acid. The reaction proceeds at room temperature
with stirring and is accompanied by the effervescence of carbon dioxide gas.[3]

B. Reaction with Calcium Hydroxide: This is a rapid and efficient method that typically
concludes within two hours, offering high yields and purity.[5] The reaction is driven by the acid-
base neutralization between picric acid and the stronger base, calcium hydroxide.

Experimental Protocols

Protocol 1: Synthesis using Calcium Carbonate[3]

e Prepare a 1% aqueous solution of picric acid (e.qg., 5g of picric acid in 500 mL of deionized
water).

» Slowly add calcium carbonate (2 g) to the picric acid solution while stirring continuously.
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o Continue stirring the mixture at room temperature for two hours. Observe the generation of
CO:z bubbles.

 After the reaction is complete, filter the solution to remove any unreacted calcium carbonate.

e The filtrate, containing the dissolved calcium picrate, is then taken for purification and
crystal isolation.

Protocol 2: Synthesis using Calcium Hydroxide[5]
o Prepare a solution of picric acid in a suitable solvent.

o Slowly add a stoichiometric amount of calcium hydroxide to the solution under constant
stirring.

o Maintain the reaction temperature in the optimal range of 40-50°C to ensure a complete
reaction without degrading the picric acid.[5]

« Stir the mixture for approximately two hours.

 After the reaction, cool the mixture to about 10°C to facilitate the precipitation of the calcium
picrate product.[5]

o Collect the precipitate by filtration.

Purification Protocol

Purification is critical to remove unreacted starting materials and byproducts. Recrystallization
is a commonly employed technique.[3][5]

« Filtration: The initial reaction mixture is filtered to remove any insoluble impurities or
unreacted base (e.g., CaCOs).[5]

» Concentration: The filtrate is concentrated by evaporating the solvent, often under reduced
pressure, to yield the crude solid product.[5]

» Recrystallization: The crude solid is dissolved in a minimum amount of a hot solvent, such as
acetone.[3][5] Any remaining insoluble impurities are removed by filtering the hot solution.
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e Crystal Formation: The hot, clear filtrate is allowed to cool slowly to room temperature,
promoting the formation of purified calcium picrate crystals.[5]

« |solation: The purified crystals are collected using vacuum filtration and are subsequently
washed with a small amount of cold solvent to remove any residual impurities from the
crystal surfaces.[5]

Visualization of Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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